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Compound of Interest

Compound Name: Crystal Violet-d6

cat. No.: B587257

An In-depth Technical Guide to Crystal Violet-d6

This technical guide provides a comprehensive overview of Crystal Violet-d6, a deuterated
analog of the triphenylmethane dye, Crystal Violet. This document is intended for researchers,
scientists, and drug development professionals who utilize stable isotope-labeled compounds
in their analytical methodologies.

Core Properties of Crystal Violet-d6

Crystal Violet-d6 is a stable isotope-labeled version of Crystal Violet, where six hydrogen
atoms have been replaced by deuterium. This isotopic substitution makes it an ideal internal
standard for mass spectrometry-based quantitative analyses.

Quantitative Data Summary

The key physicochemical properties of Crystal Violet-d6 are summarized in the table below for
easy reference and comparison.
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Property Value References
Molecular Weight 414.02 g/mol [1112113114]
Chemical Formula C25H24D6CINs [1112]14]

CAS Number 1266676-01-0 [1][2]
Appearance Not specified, typically a solid

Purity Isotopic Purity: >99.0 atom% D  [5]

Molecular Weight (Trihydrate) 468.06 g/mol

Chemical Formula (Trihydrate) = C25DeH24CINs - 3H20

Applications in Analytical Chemistry

Crystal Violet-d6 serves as a crucial internal standard in various analytical techniques,
particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-
mass spectrometry (GC-MS).[2][5] The known concentration of this deuterated standard allows
for accurate quantification of the non-labeled Crystal Violet analyte in complex matrices by
correcting for variations during sample preparation and analysis.

Experimental Protocols

While specific experimental protocols are highly dependent on the analytical method and
matrix, a general workflow for the use of Crystal Violet-d6 as an internal standard in a
quantitative LC-MS analysis is outlined below.

General Workflow for Quantitative Analysis using
Crystal Violet-d6

The following diagram illustrates a typical workflow for a quantitative analysis experiment, such
as drug metabolite identification or environmental sample testing, utilizing Crystal Violet-d6 as
an internal standard.
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Workflow for quantitative analysis using an internal standard.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b587257?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Relationship in Isotope Dilution Mass
Spectrometry

The fundamental principle behind using Crystal Violet-d6 is isotope dilution mass
spectrometry. The logical relationship of how an internal standard is used to ensure accurate

guantification is depicted in the diagram below.

Crystal Violet (Analyte) Crystal Violet-d6 (Internal Standard)
(Unknown Quantity) (Known Quantity)

Measure Peak Area Ratio
(CV / CV-d6)
by Mass Spectrometry

Accurate Quantification of Crystal Violet

Click to download full resolution via product page

Logical diagram of isotope dilution for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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